Cas no 872993-89-0 (N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide)

• Product Name: N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide
• CAS No: 872993-89-0
• MF: C₂₂H₁₉ClN₆O₂S
• MW: 466.943261384964
• CID: 5509953
• Update Time: 2025-10-28

N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

• Inchi： 1S/C22H19ClN6O2S/c23-16-6-8-17(9-7-16)25-20(30)14-32-21-11-10-18-26-27-19(29(18)28-21)12-13-24-22(31)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,24,31)(H,25,30)
• InChI Key： SRMAASYCSUZJPD-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(NC1=CC=C(Cl)C=C1)=O)=N2)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

Professional Introduction to Compound with CAS No. 872993-89-0 and Product Name: N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

Compound with the CAS number 872993-89-0 and the product name N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, characterized by a combination of heterocyclic rings and functional groups, makes it a promising candidate for further investigation.

The core structure of this compound includes a benzamide moiety linked to an ethyl group, which is further connected to a 1,2,4-triazole ring. The presence of a 4-chlorophenyl group and a carbamoylmethylsulfanyl group adds to its complexity and suggests potential interactions with biological targets. These features are particularly intriguing in the context of drug design, where such structural elements often contribute to binding affinity and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1,2,4-triazole ring, in particular, is known for its versatility in forming hydrogen bonds and its ability to modulate biological activity. In the case of N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide, the integration of this ring with other functional groups may lead to novel pharmacological effects. This compound's potential as an intermediate in synthesizing bioactive molecules has been a subject of interest for researchers exploring new therapeutic avenues.

The benzamide moiety is another key feature that contributes to the compound's pharmacological profile. Benzamides are widely recognized for their role in various biological processes and have been incorporated into numerous drugs due to their favorable pharmacokinetic properties. The specific modification of this moiety in N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide suggests that it may exhibit unique interactions with target proteins or enzymes.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are crucial steps. The presence of multiple heterocyclic systems and functional groups necessitates careful synthetic planning to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of intricate structures like this one, facilitating their exploration in biomedical research.

The potential applications of this compound extend across various therapeutic areas. Its structural features suggest that it may interact with enzymes or receptors involved in inflammatory responses, metabolic pathways, or signal transduction. Such interactions could make it a valuable tool for developing new treatments for diseases characterized by dysregulation of these processes.

Current research in chemical biology has emphasized the importance of understanding molecular interactions at a detailed level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have been instrumental in elucidating how compounds like N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide interact with biological targets. These studies not only provide insights into their mechanism of action but also guide the optimization process for improved efficacy and safety.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like this one offer hope for accelerating this process by providing leads that can be rapidly evaluated using modern screening technologies. High-throughput screening (HTS) and virtual screening methods allow researchers to assess the potential activity of numerous compounds simultaneously, thereby identifying promising candidates for further investigation.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques enable researchers to predict how a compound will behave in different environments and how it might interact with biological targets. These predictions can significantly reduce the time and resources required for experimental validation.

In conclusion, compound with CAS number 872993-89-0 and product name N-{2-6-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide represents a significant advancement in chemical and biomedical research. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at developing new treatments for various diseases.